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Compound of Interest

Compound Name: Aldicarb sulfone-13C2,d3

Cat. No.: B12057559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Aldicarb sulfone-13C2,d3, an isotopically labeled metabolite of the carbamate

pesticide Aldicarb. This document is intended to serve as a valuable resource for researchers

utilizing this compound in various scientific applications, including metabolic studies,

environmental analysis, and as an internal standard in mass spectrometry.

Core Physical and Chemical Properties
Aldicarb sulfone-13C2,d3 is a stable, isotopically labeled version of Aldicarb sulfone, where

two carbon atoms and three deuterium atoms have been incorporated into the molecule. This

labeling provides a distinct mass shift, making it an ideal internal standard for quantitative

analysis of the parent compound in complex matrices. While specific experimental data for

every physical property of the labeled compound is not extensively available, the

physicochemical properties are expected to be nearly identical to its unlabeled counterpart.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Aldicarb sulfone-
13C2,d3 and its unlabeled analogue.
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Property
Value (Aldicarb
sulfone-13C2,d3)

Value (Aldicarb
sulfone)

Citation

CAS Number 1261170-76-6 1646-88-4 [1]

Molecular Formula C₅¹³C₂H₁₁D₃N₂O₄S C₇H₁₄N₂O₄S [1]

Molecular Weight 227.27 g/mol 222.26 g/mol [1]

Physical State Solid White crystalline solid [2]

Melting Point

Not explicitly reported;

expected to be very

close to the unlabeled

compound.

132-135 °C [3]

Boiling Point
Decomposes above

100 °C
Decomposes [4][5]

Solubility 10 mM in DMSO
34 mg/mL in DMSO;

10 g/L in water (25 °C)
[1][6][7]

Vapor Pressure Not available 1.2 x 10⁻⁵ mmHg [3]

Density Not available
~1.38 g/cm³

(estimate)
[3]

Experimental Protocols
Detailed experimental protocols for the determination of all physical properties of Aldicarb
sulfone-13C2,d3 are not readily available in the public domain. However, standard

methodologies for organic compounds can be applied. Furthermore, analytical methods for the

detection and quantification of Aldicarb sulfone are well-documented and are directly applicable

to its isotopically labeled form.

Determination of Melting Point (General Protocol)
The melting point of a solid organic compound like Aldicarb sulfone-13C2,d3 can be

determined using a standard melting point apparatus.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Ensure the Aldicarb sulfone-13C2,d3 sample is a fine, dry powder. If necessary, gently

grind a small amount in a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard

surface.[8][9]

Place the packed capillary tube into the heating block of the melting point apparatus.[10]

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point (based on the unlabeled compound, ~132 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[10]

Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid particle disappears (completion of melting). This range

represents the melting point.[9]

For accuracy, perform the determination in triplicate.

Solubility Testing (General Protocol)
This protocol outlines a general procedure to determine the solubility of an organic compound

in various solvents.

Materials:

Aldicarb sulfone-13C2,d3
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Small test tubes

Vortex mixer

Graduated pipettes

Solvents (e.g., water, DMSO, ethanol, acetone, hexane)

Procedure:

Weigh a precise amount of Aldicarb sulfone-13C2,d3 (e.g., 1 mg) and place it into a small

test tube.

Add a small, measured volume of the desired solvent (e.g., 100 µL) to the test tube.

Vigorously agitate the mixture using a vortex mixer for at least one minute.[11][12]

Visually inspect the solution for any undissolved solid.

If the solid has completely dissolved, the compound is soluble at that concentration.

Continue adding the solute in known increments until saturation is reached.

If the solid has not dissolved, incrementally add more solvent and repeat the agitation

process until the solid dissolves or a large volume of solvent has been added, indicating low

solubility.

Record the results qualitatively (e.g., soluble, sparingly soluble, insoluble) or quantitatively

(e.g., mg/mL or molarity).[11][13]

Analytical Method for Quantification using HPLC-MS/MS
Isotopically labeled standards like Aldicarb sulfone-13C2,d3 are primarily used in quantitative

analytical methods. The following is a representative workflow for the analysis of Aldicarb

sulfone in a sample matrix.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system
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Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Reversed-phase C18 analytical column

Procedure:

Sample Preparation: Extract the sample (e.g., water, soil, biological tissue) with a suitable

organic solvent like acetonitrile or methanol. The extraction may be followed by a clean-up

step using solid-phase extraction (SPE) to remove interfering matrix components.

Internal Standard Spiking: Spike a known concentration of Aldicarb sulfone-13C2,d3 into

the extracted sample prior to analysis.

Chromatographic Separation: Inject the prepared sample onto the HPLC system. Separation

is typically achieved using a gradient elution with a mobile phase consisting of water and an

organic modifier (e.g., acetonitrile or methanol), often with additives like formic acid to

improve ionization.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into the ESI source

of the mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM)

mode to selectively detect the precursor-to-product ion transitions for both the unlabeled

Aldicarb sulfone and the isotopically labeled internal standard.

Quantification: The concentration of Aldicarb sulfone in the original sample is determined by

comparing the peak area ratio of the analyte to the internal standard against a calibration

curve prepared with known concentrations of the analyte and a constant concentration of the

internal standard.

Visualizations
Metabolic Pathway of Aldicarb
Aldicarb undergoes oxidation in biological systems and the environment to form Aldicarb

sulfoxide, which is subsequently oxidized to Aldicarb sulfone.

Aldicarb Aldicarb SulfoxideOxidation Aldicarb SulfoneOxidation
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Caption: Metabolic oxidation of Aldicarb to its sulfoxide and sulfone metabolites.

Mechanism of Action: Cholinesterase Inhibition
Aldicarb and its metabolites, including Aldicarb sulfone, are potent inhibitors of the enzyme

acetylcholinesterase (AChE). This inhibition leads to an accumulation of the neurotransmitter

acetylcholine in the synaptic cleft, causing overstimulation of cholinergic receptors.[9][13]
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Caption: Inhibition of acetylcholinesterase by Aldicarb sulfone.

Experimental Workflow for LC-MS/MS Analysis
The following diagram illustrates a typical workflow for the quantitative analysis of Aldicarb

sulfone using an isotopically labeled internal standard.
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Caption: Workflow for the analysis of Aldicarb sulfone using a labeled standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

